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Compound of Interest

Compound Name: SJ-172550

Cat. No.: B7775890

Audience: Researchers, scientists, and drug development professionals.
Introduction

SJ-172550 is a potent and reversible small molecule inhibitor of Mouse double minute X
(MDMX).[1][2] It functions by binding to the p53-binding pocket of MDMX, thereby disrupting
the MDMX-p53 protein-protein interaction.[3][4] This inhibition frees the p53 tumor suppressor
to activate downstream pathways, leading to apoptosis in cells where MDMX is amplified, such
as in certain types of retinoblastoma.[5] The preparation of accurate and stable stock solutions
is a critical first step for ensuring reproducible results in in vitro and in vivo experiments.
Dimethyl sulfoxide (DMSO) is the recommended solvent for SJ3-172550.[2][3] This document
provides a detailed protocol for the preparation, storage, and handling of SJ-172550 stock
solutions in DMSO.

Quantitative Data Summary

The key chemical and physical properties of SJ-172550 are summarized in the table below for
quick reference.
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Property Value

Molecular Formula C22H21CIN20s
Molecular Weight 428.87 g/mol [1][2]
CAS Number 431979-47-4
Appearance Crystalline solid

>33.33 mg/mL (77.72 mM) to 86 mg/mL (200.52
Solubility in DMSO mM).[1][3] Sonication and the use of fresh,
anhydrous DMSO are recommended.[1][3]

Storage (Powder) -20°C for up to 3 years.[4]

st (DMSO Solution) -80°C for up to 2 years; -20°C for up to 1 year.
orage olution
g [4] Avoid repeated freeze-thaw cycles.[6]

Experimental Protocol: Preparation of a 10 mM SJ-
172550 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SJ-172550 in DMSO. The
concentration can be adjusted based on experimental needs by modifying the mass of the
compound or the volume of the solvent accordingly.

Materials and Equipment

e SJ-172550 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

 Sterile microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

o \ortex mixer
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o Water bath sonicator (recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculations

To prepare a 10 mM stock solution, the required mass of SJ-172550 must be calculated.

e Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol )
x 1000 (mg/qg)

» Example Calculation for 1 mL of 10 mM stock:

o Mass (mg) = 0.010 mol/L x 0.001 L x 428.87 g/mol x 1000 mg/g

o Mass (mg) = 4.29 mg

Procedure

Preparation: Before opening, allow the vial of SJ3-172550 powder to equilibrate to room
temperature for 15-20 minutes to prevent condensation of moisture.

e Weighing: Carefully weigh out the calculated amount (e.g., 4.29 mg) of SJ-172550 powder
and place it into a sterile microcentrifuge tube.

e Solubilization: Add the calculated volume (e.g., 1 mL) of fresh, anhydrous DMSO to the tube
containing the powder.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a
water bath for 10-15 minutes. Visually inspect the solution to ensure there are no visible
particulates.[3]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile cryovials.[6]
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o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[4]
Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, the DMSO stock should be
serially diluted. The final concentration of DMSO in the cell culture medium should be kept low
(typically <0.5%) to avoid cytotoxicity.[7] Always include a vehicle control (medium with the
same final concentration of DMSO) in your experiments.

Visualizations

Diagram 1: SJ-172550 Stock Solution Workflow
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Caption: Workflow for preparing a 10 mM SJ-172550 stock solution.

Diagram 2: SJ-172550 Mechanism of Action
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Caption: SJ-172550 inhibits MDMX, activating p53-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparing SJ-172550
Stock Solutions in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.targetmol.com/compound/sj-172550
https://www.medchemexpress.com/SJ-172550.html
https://www.apexbt.com/sj-172550.html
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/product/b7775890#preparing-sj-172550-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7775890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

